Cas no 273208-20-1 (5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide)

• Product Name: 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide
• CAS No: 273208-20-1
• MF: C₇H₇BrINO₂S
• MW: 376.009452104568
• CID: 5740980
• PubChem ID: 554944
• Update Time: 2025-10-16

5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• IDI1_015810
• Benzenesulfonamide, 5-bromo-2-iodo-N-methyl-
• 5-Bromo-2-iodo-N-methylbenzenesulfonamide #
• HMS1443J01
• 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide
• Maybridge3_004423
• 273208-20-1
• CS-0350654
• EN300-1452751
• HJYIUTSJJUAFFT-UHFFFAOYSA-N
• 5-Bromo-2-iodo-N-methylbenzenesulfonamide

• Inchi： 1S/C7H7BrINO2S/c1-10-13(11,12)7-4-5(8)2-3-6(7)9/h2-4,10H,1H3
• InChI Key： HJYIUTSJJUAFFT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1S(NC)(=O)=O)Br

Computed Properties

• Exact Mass: 374.84256g/mol
• Monoisotopic Mass: 374.84256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 2.109±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±55.0 °C(Predicted)
• pka: 10.48±0.30(Predicted)

Additional information on 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide

5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide (CAS No. 273208-20-1): An Overview of Its Properties and Applications

5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide (CAS No. 273208-20-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine, iodine, and methyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and advanced materials research.

The molecular structure of 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a bromine atom at the 5-position, an iodine atom at the 2-position, and an N-methylsulfonamide group at the 1-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound, making it a subject of extensive study in both academic and industrial settings.

In the realm of medicinal chemistry, 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities by selectively inhibiting key enzymes involved in these processes.

The unique combination of bromine and iodine substituents in 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide also makes it an attractive target for radiolabeling studies. Radiolabeled derivatives of this compound have been used in positron emission tomography (PET) imaging to visualize and quantify specific biological processes in vivo. This application has significant implications for both diagnostic and therapeutic purposes, particularly in oncology and neurology.

Beyond its medicinal applications, 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide has also found utility in materials science. Its ability to form stable complexes with various metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high porosity, tunable pore size, and enhanced stability, making them suitable for applications in gas storage, catalysis, and separation technologies.

The synthesis of 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the sequential introduction of bromine, iodine, and N-methylsulfonamide groups onto the benzene ring. This process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly synthetic methods for this compound.

In terms of safety and handling, it is important to note that while 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 5-Bromo-2-iodo-N-methylbenzene-1-sulfonamide are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. As our understanding of its properties deepens, it is likely that we will see even more innovative applications emerge in the coming years.